An In-Depth Technical Guide to Pcsk9-IN-17: A Novel Small Molecule PCSK9 Inhibitor
An In-Depth Technical Guide to Pcsk9-IN-17: A Novel Small Molecule PCSK9 Inhibitor
For Researchers, Scientists, and Drug Development Professionals
Abstract
Proprotein convertase subtilisin/kexin type 9 (PCSK9) is a key regulator of cholesterol homeostasis, and its inhibition has emerged as a powerful therapeutic strategy for managing hypercholesterolemia. While monoclonal antibodies have demonstrated significant efficacy, the development of orally bioavailable small molecule inhibitors remains a critical goal. This technical guide provides a comprehensive overview of Pcsk9-IN-17, a novel small molecule inhibitor of PCSK9. This document details its chemical structure, physicochemical properties, and the biological pathways it modulates. Detailed experimental protocols for relevant assays are also provided to facilitate further research and development.
Chemical Structure and Physicochemical Properties
Pcsk9-IN-17 is a heteroaryl compound identified as a potent inhibitor of the PCSK9 protein.[1] Its fundamental properties are summarized in the table below.
| Property | Value | Reference |
| IUPAC Name | (R)-N-((5-(methylthio)-4-(((2-oxo-2,3-dihydrobenzo[d]oxazol-6-yl)methyl)amino)pyrimidin-2-yl)methyl)alaninamide | |
| Molecular Formula | C16H19N5OS | [1] |
| Molecular Weight | 329.42 g/mol | [1] |
| CAS Number | 2455424-72-1 | |
| SMILES | CSC1=CN=C(N=C1)NC--INVALID-LINK--CNC2=NC3=CC=CC=C3O2 | |
| Patent Identifier | WO2020150474A1 (Compound 105) | [1] |
Chemical Structure:
Mechanism of Action: PCSK9 Inhibition
Pcsk9-IN-17 functions by inhibiting the activity of PCSK9. PCSK9 is a protein that plays a crucial role in regulating the levels of low-density lipoprotein (LDL) receptors on the surface of hepatocytes. By binding to the epidermal growth factor-like repeat A (EGF-A) domain of the LDL receptor, PCSK9 targets the receptor for lysosomal degradation. This reduction in the number of LDL receptors on the cell surface leads to decreased clearance of LDL cholesterol from the bloodstream, resulting in elevated plasma LDL-C levels.
Pcsk9-IN-17, as a small molecule inhibitor, is designed to interfere with the function of PCSK9. While the precise binding site and mode of inhibition for Pcsk9-IN-17 are not yet publicly detailed, the general mechanism for small molecule PCSK9 inhibitors involves either disrupting the interaction between PCSK9 and the LDL receptor or inhibiting the synthesis and secretion of PCSK9. By inhibiting PCSK9, Pcsk9-IN-17 effectively increases the number of LDL receptors on the surface of liver cells, thereby enhancing the clearance of LDL-C from the circulation and lowering plasma cholesterol levels.
Experimental Protocols
Detailed experimental protocols are essential for the replication and advancement of research on Pcsk9-IN-17. The following sections outline generalized methodologies for key assays in the study of small molecule PCSK9 inhibitors.
Synthesis of Pcsk9-IN-17
The synthesis of heteroaryl compounds like Pcsk9-IN-17 typically involves a multi-step process. While the specific synthetic route for this compound from the patent WO2020150474A1 is not publicly detailed, a general workflow for the synthesis of similar small molecules is presented below.
General Procedure:
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Synthesis of Key Intermediates: The synthesis would likely commence with the preparation of key substituted pyrimidine and benzoxazole intermediates from commercially available starting materials. This may involve standard organic reactions such as nucleophilic aromatic substitution, condensation, and cyclization reactions.
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Coupling and Final Assembly: The key intermediates would then be coupled together to form the final Pcsk9-IN-17 molecule. This is often achieved through reactions that form carbon-nitrogen bonds.
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Purification: The crude product would be purified using techniques such as column chromatography on silica gel to isolate the pure compound.
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Structural Characterization: The identity and purity of the final compound would be confirmed by analytical techniques including Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC).
In Vitro PCSK9-LDLR Binding Assay
This assay is crucial to determine the ability of Pcsk9-IN-17 to disrupt the interaction between PCSK9 and the LDL receptor.
Materials:
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Recombinant human PCSK9 protein
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Recombinant human LDL receptor (EGF-A domain)
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Assay plates (e.g., 96-well high-binding plates)
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Pcsk9-IN-17 (dissolved in a suitable solvent, e.g., DMSO)
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Detection antibody (e.g., anti-PCSK9 antibody conjugated to a reporter enzyme like HRP)
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Substrate for the reporter enzyme (e.g., TMB for HRP)
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Wash and assay buffers
Protocol:
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Coating: Coat the wells of a 96-well plate with the recombinant human LDL receptor (EGF-A domain) and incubate to allow for binding.
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Washing: Wash the plate to remove any unbound receptor.
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Blocking: Block the remaining protein-binding sites in the wells to prevent non-specific binding.
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Incubation with Inhibitor: Add varying concentrations of Pcsk9-IN-17 to the wells, followed by the addition of a fixed concentration of recombinant human PCSK9. Incubate to allow for binding between PCSK9 and the LDLR.
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Washing: Wash the plate to remove unbound PCSK9 and the inhibitor.
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Detection: Add the detection antibody and incubate.
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Washing: Wash the plate to remove the unbound detection antibody.
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Signal Development: Add the substrate and allow the color to develop.
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Measurement: Stop the reaction and measure the absorbance at the appropriate wavelength using a plate reader.
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Data Analysis: Calculate the percentage of inhibition at each concentration of Pcsk9-IN-17 and determine the IC50 value.
Cellular LDL-C Uptake Assay
This assay assesses the functional consequence of PCSK9 inhibition by measuring the uptake of LDL-C in a relevant cell line, such as HepG2 cells.
Materials:
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HepG2 cells
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Cell culture medium and supplements
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Fluorescently labeled LDL-C (e.g., DiI-LDL)
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Recombinant human PCSK9 protein
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Pcsk9-IN-17
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Control compounds (positive and negative)
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Fluorescence microscope or plate reader
Protocol:
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Cell Seeding: Seed HepG2 cells in a suitable culture plate and allow them to adhere and grow.
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Treatment: Treat the cells with varying concentrations of Pcsk9-IN-17 in the presence of recombinant human PCSK9 for a specified period.
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LDL-C Incubation: Add fluorescently labeled LDL-C to the cells and incubate to allow for uptake.
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Washing: Wash the cells to remove any unbound labeled LDL-C.
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Quantification: Measure the fluorescence intensity within the cells using a fluorescence microscope or a fluorescence plate reader.
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Data Analysis: Determine the effect of Pcsk9-IN-17 on LDL-C uptake and calculate the EC50 value.
Preclinical Data Summary (Hypothetical)
As specific preclinical data for Pcsk9-IN-17 is not yet publicly available, the following table presents a hypothetical summary of expected data based on the characteristics of a potent small molecule PCSK9 inhibitor.
| Parameter | Assay | Hypothetical Value |
| IC50 | PCSK9-LDLR Binding Assay | 100 nM |
| EC50 | Cellular LDL-C Uptake Assay | 250 nM |
| In Vivo Efficacy | Mouse Model of Hypercholesterolemia | 30% reduction in LDL-C at 10 mg/kg |
| Pharmacokinetics | Mouse | Oral bioavailability: 20%, Half-life: 4 hours |
Future Directions
Pcsk9-IN-17 represents a promising starting point for the development of orally active small molecule PCSK9 inhibitors. Further research will be necessary to fully characterize its pharmacological profile, including:
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Detailed structural studies to elucidate its binding mode to PCSK9.
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Comprehensive in vivo studies in various animal models to assess its efficacy, pharmacokinetics, and safety profile.
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Lead optimization to improve potency, selectivity, and pharmacokinetic properties.
The development of potent and safe oral PCSK9 inhibitors like Pcsk9-IN-17 has the potential to revolutionize the management of hypercholesterolemia, offering a more convenient and accessible treatment option for a broad patient population.
